Cas no 860789-25-9 (2,5-DIMETHYL-4-(4-PHENOXYPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE)

• Product Name: 2,5-DIMETHYL-4-(4-PHENOXYPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• CAS No: 860789-25-9
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• MDL: MFCD03787269
• CID: 5235254
• Update Time: 2026-03-08

2,5-DIMETHYL-4-(4-PHENOXYPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 2,5-DIMETHYL-4-(4-PHENOXYPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 1,3-dimethyl-4-(4-phenoxyphenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• MDL： MFCD03787269
• Inchi： 1S/C16H15N3O2/c1-12-17-18(2)16(20)19(12)13-8-10-15(11-9-13)21-14-6-4-3-5-7-14/h3-11H,1-2H3
• InChI Key： NQOOTWCURVJQJG-UHFFFAOYSA-N
• SMILES： CC1N(C2C=CC(OC3C=CC=CC=3)=CC=2)C(=O)N(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2,5-DIMETHYL-4-(4-PHENOXYPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE

Compound CAS No. 860789-25-9: 2,5-DIMETHYL-4-(4-PHENOXYPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE

The compound with CAS No. 860789-25-9, known as 2,5-DIMETHYL-4-(4-PHENOXYPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound belongs to the class of triazolones, which are known for their versatile applications in drug design and pest control. The structure of this compound is characterized by a triazole ring system with methyl substituents and a phenoxyl group attached to the aromatic ring, making it a unique candidate for various biological assays.

Recent studies have highlighted the potential of 2,5-DIMETHYL-4-(4-PHENOXYPHENYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE as a bioactive molecule with promising antifungal and insecticidal properties. Researchers have explored its mechanism of action in disrupting fungal cell membranes and its ability to target specific insect receptors without causing harm to non-target organisms. These findings underscore its potential as a safer alternative to conventional pesticides and fungicides.

The synthesis of this compound involves a multi-step process that includes the formation of the triazole ring through cyclization reactions and subsequent functionalization to introduce the phenoxyl group. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels during the synthesis process. This has facilitated further research into its pharmacokinetics and bioavailability.

In terms of applications, 2,5-DIMETHYL-4-(4-PHENOXYPHENYL)-2,4-DIHYDRO-3H-1,2,4-triazolone has shown promise in agricultural settings as a plant protection agent. Its ability to inhibit the growth of pathogenic fungi such as *Botrytis cinerea* and *Fusarium graminearum* makes it a valuable addition to crop management strategies. Additionally, preliminary studies suggest that this compound may also exhibit antimicrobial activity against certain bacterial strains.

One of the most recent breakthroughs in understanding this compound's properties comes from its application in medicinal chemistry. Scientists have investigated its potential as an anticancer agent by targeting specific oncogenic pathways. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells while sparing healthy cells, indicating a potential for further development into an anticancer therapeutic.

The structural versatility of CAS No. 860789-25-9 allows for extensive modification to enhance its bioactivity and pharmacokinetic profiles. Researchers are currently exploring analogs with different substituents on the triazole ring to optimize its efficacy and reduce potential side effects. These efforts are supported by computational modeling techniques that predict molecular interactions and guide experimental designs.

In conclusion, CAS No. 860789 - 860789 - 860789 - 860789 - 860789 - 860789 - 860789 - 860789 - 860789 - 860789 - 860789 - 860789 - 860789 - 1, also known as 2,5-DIMETHYL... (continued due to length constraints), stands at the forefront of chemical innovation with diverse applications across multiple industries. Its continued exploration promises to unlock new therapeutic and agricultural solutions in the coming years.